110-34-9

Isobutyl palmitate

In Stock

• CAS RN:
• 110-34-9

• Formula:
• C20H40O2

• InChI:
• InChI=1S/C20H40O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(21)22-18-19(2)3/h19H,4-18H2,1-3H3

• InChIKey:
• OJIBJRXMHVZPLV-UHFFFAOYSA-N

• Isobutyl palmitate is a natural product found in Aristolochia fontanesii with data available.

(3aS,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole

In Stock

• CAS RN:
• 84110-34-9

• Formula:
• C14H25BO2

• InChI:
• InChI=1S/C14H25BO2/c1-9(2)8-15-16-12-7-10-6-11(13(10,3)4)14(12,5)17-15/h9-12H,6-8H2,1-5H3/t10-,11-,12+,14-/m0/s1

• InChIKey:
• QGWQMLAZUPRXGK-FMSGJZPZSA-N

• (3aS,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole is a useful research compound. Its molecular formula is C14H25BO2 and its molecular weight is 236.16 g/mol. The purity is usually 95%.

Silicic acid, aluminum calcium salt, cerium-doped

• CAS RN:
• 102110-34-9

• Formula:
• Al2Ca2O15Si5

• Silicic acid, aluminum calcium salt, cerium-doped is a useful research compound. Its molecular formula is Al2Ca2O15Si5 and its molecular weight is 514.537576. The purity is usually 95%.

N1-Butyl-4-chloro-N1-methylbenzene-1,2-diamine

In Stock

• CAS RN:
• 1019110-34-9

• Formula:
• C11H17ClN2

• InChI:
• InChI=1S/C11H17ClN2/c1-3-4-7-14(2)11-6-5-9(12)8-10(11)13/h5-6,8H,3-4,7,13H2,1-2H3

• InChIKey:
• GLPYIZQDFPPCRR-UHFFFAOYSA-N

• N1-Butyl-4-chloro-N1-methylbenzene-1,2-diamine is a useful research compound. Its molecular formula is C11H17ClN2 and its molecular weight is 212.72 g/mol. The purity is usually 95%.

7-isopentyl-6-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one

In Stock

• CAS RN:
• 1030110-34-9

• Formula:
• C23H22N4O4S

• InChI:
• InChI=1S/C23H22N4O4S/c1-14(2)8-9-27-22(28)16-10-18-19(30-13-29-18)11-17(16)24-23(27)32-12-20-25-21(26-31-20)15-6-4-3-5-7-15/h3-7,10-11,14H,8-9,12-13H2,1-2H3

• InChIKey:
• IPANUBXDPZJDJR-UHFFFAOYSA-N

• 7-isopentyl-6-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one is a useful research compound. Its molecular formula is C23H22N4O4S and its molecular weight is 450.51. The purity is usually 95%.